Cas no 2243508-06-5 (4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxyethoxy)benzoic acid)

• Product Name: 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxyethoxy)benzoic acid
• CAS No: 2243508-06-5
• MF: C₂₄H₂₁NO₆
• MW: 419.426646947861
• CID: 6363353
• PubChem ID: 165720240
• Update Time: 2025-08-05

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxyethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6492634
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxyethoxy)benzoic acid
• 2243508-06-5

• Inchi： 1S/C24H21NO6/c26-11-12-30-22-13-15(23(27)28)9-10-21(22)25-24(29)31-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20,26H,11-12,14H2,(H,25,29)(H,27,28)
• InChI Key： DSFXHYYGJIIFDX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(=O)O)=CC=1OCCO)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 419.13688739g/mol
• Monoisotopic Mass: 419.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxyethoxy)benzoic acid

Introduction to 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxyethoxy)benzoic Acid (CAS No. 2243508-06-5)

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxyethoxy)benzoic acid, with the CAS number 2243508-06-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique structural features of this molecule, particularly its fluoren-9-yl moiety and the presence of both amide and ether functional groups, contribute to its potential as a versatile intermediate in the synthesis of bioactive molecules.

The fluoren-9-yl group is a key structural element that imparts specific electronic and steric properties to the molecule. Fluorene derivatives are well-known for their stability and rigidity, which can be advantageous in drug design. The incorporation of this group into the molecular framework of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxyethoxy)benzoic acid enhances its binding affinity to biological targets, making it a valuable scaffold for developing novel therapeutic agents.

The presence of the carbonyl group in the amide moiety further contributes to the compound's reactivity and functionality. Amide bonds are fundamental in many biologically active molecules, serving as crucial sites for interaction with biological targets. The carbonyl group also provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored properties.

The 2-hydroxyethoxy group at the third position of the benzoic acid core introduces hydrophilicity to the molecule, which can improve its solubility in water-based environments. This feature is particularly important for pharmaceutical applications, as it can enhance bioavailability and reduce toxicity. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, further stabilizing the compound's binding to biological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxyethoxy)benzoic acid has shown potential as a lead compound in this context. Its unique structural features make it a promising candidate for inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The fluoren-9-yl group, in particular, has been shown to enhance metabolic stability and binding affinity in several drug candidates. For instance, fluorinated benzoic acid derivatives have been reported to exhibit potent activity against breast cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival.

The synthesis of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxyethoxy)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amide bond is typically achieved through coupling reactions such as those catalyzed by peptide coupling reagents like HATU or EDCI. The subsequent functionalization of the benzoic acid core with the 2-hydroxyethoxy group involves etherification reactions, which can be carried out under mild conditions to avoid degradation of sensitive functional groups.

The pharmaceutical industry has increasingly focused on developing orally bioavailable drugs with improved pharmacokinetic profiles. The solubility-enhancing properties of the 2-hydroxyethoxy group make 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxyethoxy)benzoic acid a suitable candidate for oral administration. Furthermore, its stability under physiological conditions makes it a promising candidate for formulation into tablets or capsules.

In conclusion, 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxyethoxy)benzoic acid (CAS No. 2243508-06-5) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research and development. Its unique combination of structural features makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies, this compound is likely to play an increasingly important role in drug discovery efforts.